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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Carbaryl-
d7, a deuterated isotopologue of the carbamate insecticide Carbaryl. Utilized as an internal

standard in analytical methodologies such as gas chromatography-mass spectrometry (GC-

MS) and liquid chromatography-mass spectrometry (LC-MS), a thorough understanding of its

solubility is critical for accurate quantification of Carbaryl in various matrices. This document

compiles available solubility data, outlines relevant experimental protocols for solubility

determination, and presents a logical workflow for assessing solubility.

Core Topic: Solubility Profile of Carbaryl-d7
Carbaryl-d7, with the chemical formula C₁₂H₄D₇NO₂, is a solid at room temperature.[1] Its

solubility is a key physicochemical property influencing its handling, formulation of standard

solutions, and its behavior in analytical systems. While specific quantitative solubility data for

Carbaryl-d7 is limited in publicly available literature, a combination of qualitative information,

data from commercial standards, and solubility data for its non-deuterated analogue, Carbaryl,

provides a robust profile.

The Impact of Deuteration on Solubility
The replacement of hydrogen with deuterium can subtly alter a molecule's physicochemical

properties, including solubility. This is due to differences in bond strength and vibrational

energy between C-H and C-D bonds, which can affect intermolecular interactions. For some

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b562851?utm_src=pdf-interest
https://www.benchchem.com/product/b562851?utm_src=pdf-body
https://www.benchchem.com/product/b562851?utm_src=pdf-body
https://www.benchchem.com/product/b562851?utm_src=pdf-body
https://www.benchchem.com/product/b562851?utm_src=pdf-body
https://www.caymanchem.com/product/39550/carbaryl-d7
https://www.benchchem.com/product/b562851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


deuterated compounds, an increase in solubility has been observed. For instance, the solubility

of flurbiprofen-d8 was found to be twice that of its non-deuterated counterpart.[2] However, in

nonpolar solvents, the difference in solubility between a deuterated compound and its parent

compound is often negligible.

Quantitative and Qualitative Solubility Data
Due to a lack of extensive studies on Carbaryl-d7, the quantitative solubility data for the non-

deuterated Carbaryl is presented below as a strong proxy. This is complemented by the

available qualitative and inferred quantitative data for Carbaryl-d7.

Solubility of Carbaryl-d7
Solvent Solubility

Temperature
(°C)

Data Type Source

Acetonitrile ≥ 100 µg/mL Not Specified
Quantitative

(Inferred)
Restek[3][4][5]

Chloroform Slightly Soluble Not Specified Qualitative
Cayman

Chemical[1]

Ethyl Acetate Slightly Soluble Not Specified Qualitative
Cayman

Chemical[1]

Methanol Slightly Soluble Not Specified Qualitative
Cayman

Chemical[1]

Solubility of Carbaryl (Non-deuterated)
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Solvent Solubility (g/kg of solvent) Temperature (°C)

Dimethylformamide 400 - 450 25

Dimethyl sulfoxide 400 - 450 25

Acetone 200 - 300 25

Cyclohexanone 200 - 250 25

Isopropanol 100 25

Xylene 100 25

Source: PubChem[6]

Based on the data for Carbaryl, it is anticipated that Carbaryl-d7 will exhibit high solubility in

polar organic solvents such as dimethylformamide, dimethyl sulfoxide, and acetone.[6][7][8]

Experimental Protocols for Solubility Determination
The following section outlines a general methodology for determining the solubility of a

compound like Carbaryl-d7 in organic solvents, based on established international guidelines

such as CIPAC Method MT 181.[9][10]

Objective
To determine the saturation concentration of Carbaryl-d7 in a given organic solvent at a

specified temperature.

Materials and Apparatus
Carbaryl-d7 (solid)

High-purity analytical grade organic solvents

Analytical balance (accurate to at least 0.1 mg)

Stoppered graduated cylinders or flasks (e.g., 10 mL)
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Vortex mixer or magnetic stirrer

Constant temperature bath or incubator

Syringe filters (chemically compatible with the solvent)

Analytical instrumentation for quantification (e.g., HPLC-UV, LC-MS)

Procedure
1. Preliminary Test:

Weigh approximately 10 mg of Carbaryl-d7 into a test tube or small flask.

Incrementally add the selected organic solvent (e.g., in 0.5 mL or 1.0 mL aliquots).

After each addition, vigorously agitate the mixture (e.g., using a vortex mixer) for a set period

until the solid is fully dissolved.

Record the total volume of solvent required to achieve complete dissolution. This provides an

approximate solubility range to inform the main test.

2. Main Test (Flask Method):

Based on the preliminary test, weigh an appropriate amount of Carbaryl-d7 into a flask. The

amount should be chosen to ensure that a saturated solution is formed.

Add a known volume of the organic solvent to the flask.

Seal the flask and place it in a constant temperature bath (e.g., 25 °C ± 1 °C).

Agitate the mixture for an extended period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After reaching equilibrium, allow the solution to stand undisturbed in the temperature bath for

a sufficient time to allow any undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.
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Filter the sample through a syringe filter that is compatible with the solvent to remove any

undissolved microparticles.

Accurately dilute the filtered saturated solution with the same solvent to a concentration

suitable for the analytical method.

Quantify the concentration of Carbaryl-d7 in the diluted solution using a validated analytical

method (e.g., HPLC with a calibration curve).

Calculate the solubility by taking into account the dilution factor. The determination should be

performed in duplicate or triplicate.

3. Data Reporting:

Report the solubility in units of mass per volume (e.g., mg/mL or g/L) or mass per mass (e.g.,

g/kg).

Specify the temperature at which the solubility was determined.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of Carbaryl-
d7 in an organic solvent.
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Workflow for Solubility Determination of Carbaryl-d7

Start

Preliminary Test:
Estimate solubility range

Weigh Carbaryl-d7

Inform amount

Add known volume of solvent

Equilibrate at constant temperature
(e.g., 24-48h with agitation)

Settle undissolved solid

Sample and filter supernatant

Dilute sample

Analyze by HPLC or LC-MS

Calculate solubility

End

Click to download full resolution via product page

Caption: Workflow for determining the solubility of Carbaryl-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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